Cas no 1447606-70-3 (2-(Tetrahydro-2H-thiopyran-4-YL)pyrimidine-5-carboxylic acid)

• Product Name: 2-(Tetrahydro-2H-thiopyran-4-YL)pyrimidine-5-carboxylic acid
• CAS No: 1447606-70-3
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 4817635
• Update Time: 2025-06-30

2-(Tetrahydro-2H-thiopyran-4-YL)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(TETRAHYDRO-2H-THIOPYRAN-4-YL)PYRIMIDINE-5-CARBOXYLIC ACID
• 2-(Tetrahydro-2H-thiopyran-4-YL)pyrimidine-5-carboxylic acid

• Inchi： 1S/C10H12N2O2S/c13-10(14)8-5-11-9(12-6-8)7-1-3-15-4-2-7/h5-7H,1-4H2,(H,13,14)
• InChI Key： NIZAVDHIZSLKNX-UHFFFAOYSA-N
• SMILES： S1CCC(C2N=CC(C(=O)O)=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 1
• Topological Polar Surface Area: 88.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(Tetrahydro-2H-thiopyran-4-YL)pyrimidine-5-carboxylic acid

Introduction to 2-(Tetrahydro-2H-thiopyran-4-yl)pyrimidine-5-carboxylic acid (CAS No. 1447606-70-3)

2-(Tetrahydro-2H-thiopyran-4-yl)pyrimidine-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1447606-70-3, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound combines a thiopyran ring with a pyrimidine moiety, creating a scaffold that is both pharmacologically relevant and synthetically accessible. The unique arrangement of these functional groups positions it as a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The thiopyran component of this molecule is a key structural feature that contributes to its potential biological activity. Thiopyran derivatives are well-known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the tetrahydro prefix indicates the saturation of the thiopyran ring, which can influence the compound's electronic properties and metabolic stability. This structural characteristic is particularly important in medicinal chemistry, as it can modulate interactions with biological targets such as enzymes and receptors.

Complementing the thiopyran scaffold is the pyrimidine ring, which is one of the most widely recognized pharmacophores in modern drug development. Pyrimidines are fundamental components of nucleic acids and have been extensively studied for their role in various biological processes. The integration of a pyrimidine moiety into the 2-(Tetrahydro-2H-thiopyran-4-yl)pyrimidine-5-carboxylic acid structure suggests potential applications in areas such as antiviral and anticancer therapies. The carboxylic acid group at the 5-position further enhances its versatility, allowing for modifications that can improve solubility, bioavailability, and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies using virtual screening techniques have identified potential binding sites on enzymes and receptors that could be exploited for therapeutic purposes. For instance, preliminary simulations suggest that this molecule may interact with kinases and other enzymes involved in cell signaling pathways, making it a candidate for further investigation in oncology research.

The synthesis of 2-(Tetrahydro-2H-thiopyran-4-yl)pyrimidine-5-carboxylic acid presents an interesting challenge due to the complexity of its heterocyclic structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling have been employed to streamline the synthesis process. These advances not only enhance efficiency but also allow for greater flexibility in modifying the molecular framework to optimize biological activity.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial assays have shown promising results in terms of inhibitory activity against certain enzymes and receptors. For example, experiments indicate that 2-(Tetrahydro-2H-thiopyran-4-yl)pyrimidine-5-carboxylic acid may exhibit inhibitory effects on specific kinases, which are known to play a crucial role in cancer progression. Additionally, preliminary toxicity assessments suggest that the compound is well-tolerated at tested concentrations, although further studies are needed to fully evaluate its safety profile.

The integration of this compound into drug development pipelines is contingent upon its ability to transition from preclinical studies to clinical trials. Collaborations between academic institutions and pharmaceutical companies are essential for advancing research from bench to bedside. The unique structural features of 2-(Tetrahydro-2H-thiopyran-4-yl)pyrimidine-5-carboxylic acid make it an attractive candidate for further exploration, particularly given the growing demand for novel therapeutic agents with improved efficacy and reduced side effects.

The future direction of research on this compound will likely involve optimizing its chemical structure to enhance its pharmacological properties. This could include modifications to improve solubility, reduce metabolic clearance, or increase target specificity. Additionally, exploring derivative compounds may reveal novel mechanisms of action or expand its therapeutic applications. As computational tools continue to evolve, so too will our ability to predict and validate the potential of this molecule in addressing unmet medical needs.

In conclusion,2-(Tetrahydro-2H-thiopyran-4-yl)pyrimidine-5-carboxylic acid (CAS No. 1447606-70-3) represents a compelling area of study within pharmaceutical chemistry and medicinal biology. Its unique structural composition and promising preclinical data position it as a valuable asset in the quest for new therapeutic interventions. Continued research efforts will be crucial in unlocking its full potential and translating laboratory findings into tangible benefits for patients worldwide.